Cas no 100565-57-9 (Acetic acid,[(3-hydroxy-2-methyl-2H-pyrazolo[4,3-d]pyrimidin-7-yl)thio]-, ethyl ester)

• Product Name: Acetic acid,[(3-hydroxy-2-methyl-2H-pyrazolo[4,3-d]pyrimidin-7-yl)thio]-, ethyl ester
• CAS No: 100565-57-9
• MF: C₁₀H₁₂N₄O₃S
• MW: 268.292280197144
• CID: 1125881
• Update Time: 2024-07-27

Acetic acid,[(3-hydroxy-2-methyl-2H-pyrazolo[4,3-d]pyrimidin-7-yl)thio]-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Acetic acid,[(3-hydroxy-2-methyl-2H-pyrazolo[4,3-d]pyrimidin-7-yl)thio]-, ethyl ester
• Acetic acid, 2-[(3-hydroxy-2-methyl-2H-pyrazolo[4,3-d]pyrimidin-7-yl)thio]-, ethyl ester

• Inchi： 1S/C10H12N4O3S/c1-3-17-6(15)4-18-9-7-8(11-5-12-9)10(16)14(2)13-7/h5,16H,3-4H2,1-2H3
• InChI Key： PXTLIJQNDZUUGB-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)CSC1=NC=NC2=C(O)N(C)N=C21

Computed Properties

• Exact Mass: 268.06316

Experimental Properties

• Density: 1.52±0.1 g/cm3(Predicted)
• Boiling Point: 488.0±45.0 °C(Predicted)
• PSA: 90.13
• pka: 5.68±0.30(Predicted)